Cas no 1261938-35-5 (3-(2-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid)

• Product Name: 3-(2-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid
• CAS No: 1261938-35-5
• MF: C₁₅H₁₀F₄O₂
• MW: 298.232318401337
• MDL: MFCD18322459
• CID: 2764728
• PubChem ID: 53228278
• Update Time: 2025-06-18

3-(2-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-2-methyl-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• MFCD18322459
• 3-(2-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid, 95%
• DTXSID00691811
• 3-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)-2-METHYLBENZOIC ACID
• 1261938-35-5
• 3-(2-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid

• MDL： MFCD18322459
• Inchi： 1S/C15H10F4O2/c1-8-9(4-2-5-10(8)14(20)21)11-6-3-7-12(13(11)16)15(17,18)19/h2-7H,1H3,(H,20,21)
• InChI Key： GHZSYIAPYGELQR-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1C=CC=C(C(=O)O)C=1C

Computed Properties

• Exact Mass: 298.06169221Da
• Monoisotopic Mass: 298.06169221Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid

Introduction to 3-(2-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid (CAS No. 1261938-35-5)

3-(2-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid (CAS No. 1261938-35-5) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(2-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid is composed of a benzoic acid core substituted with a 2-fluoro-3-trifluoromethylphenyl group and a methyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance the pharmacological properties of lead molecules. The trifluoromethyl group, in particular, is known for its lipophilicity and metabolic stability, which can significantly improve the bioavailability and efficacy of drug candidates. The incorporation of these groups into the structure of 3-(2-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid suggests that it may possess favorable pharmacokinetic profiles.

In the context of medicinal chemistry, 3-(2-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid has been explored for its potential as an inhibitor of various enzymes and receptors. For instance, preliminary research has indicated that this compound exhibits inhibitory activity against specific kinases, which are key targets in the treatment of cancer and inflammatory diseases. The ability to modulate these targets effectively could lead to the development of new therapeutic strategies for these conditions.

Beyond its enzymatic inhibition properties, 3-(2-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid has also been investigated for its anti-inflammatory effects. In vitro studies have shown that this compound can reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in a wide range of inflammatory disorders. These findings suggest that 3-(2-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid may have therapeutic potential in managing conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthetic route to produce 3-(2-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid involves several well-established chemical reactions, including Suzuki coupling and Friedel-Crafts acylation. These methods allow for high yields and purity, making the compound accessible for large-scale production and further preclinical studies. The robust synthetic pathway also facilitates the preparation of analogs with modified substituents, enabling researchers to explore structure-activity relationships (SAR) and optimize the compound's biological activity.

In addition to its therapeutic applications, 3-(2-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid has been utilized as a reference standard in analytical chemistry. Its well-defined structure and known physical properties make it an ideal candidate for calibrating analytical instruments and validating analytical methods. This utility extends to quality control processes in pharmaceutical manufacturing, ensuring the consistency and reliability of drug formulations.

The safety profile of 3-(2-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid is another critical aspect that has been evaluated through comprehensive toxicological studies. Preclinical data indicate that this compound exhibits low toxicity at therapeutic concentrations, suggesting a favorable safety margin for clinical use. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 3-(2-Fluoro-3-trifluoromethylphenyl)-2-methylbenzoic acid (CAS No. 1261938-35-5) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential therapeutic benefits and favorable safety profile, make it an attractive candidate for further development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the advancement of drug discovery and development efforts.